Butyl nitrite
Overview
Description
Butyl nitrite is an alkyl nitrite, which is a volatile, colorless liquid with a strong, sweet odor. It is a common laboratory reagent used in the synthesis of organic and inorganic compounds, as well as in the preparation of other nitrites. This compound is also used in the production of pharmaceuticals, perfumes, and other products. It is a strong oxidizing agent and can be used in the production of nitrosyl compounds. This compound is also used in the synthesis of nitroalkanes, nitroaromatics, and nitroamines.
Scientific Research Applications
Interaction with Vitamins and Coenzymes
Butyl nitrite interacts with vitamins and coenzymes, particularly affecting methyl cobalamin (a form of vitamin B12) and 5-methyl tetrahydrofolate. These interactions, studied via NMR spectroscopy, show that this compound in water can lead to deficiencies in both vitamin B-12 and folates by displacing the methyl group and destroying these coenzymes (Abu Khaled, Watkins, & Krumdieck, 1986).
Generation of Nitric Oxide
This compound has been shown to generate nitric oxide in vivo, as evidenced by its effects on blood pressure. This was demonstrated in a study where organic nitrites, including this compound, were infused intravenously into rabbits, leading to detectable concentrations of nitric oxide in exhaled air and a corresponding decrease in blood pressure (Cederqvist, Persson, & Gustafsson, 1994).
Nitric Oxide-Related Applications
Nitric oxide, which can be generated from this compound, is involved in various physiological processes. Its continual release from normal skin has antimicrobial effects. A study highlighted the efficacy of an acidified nitrite cream, which releases nitric oxide, as a treatment for tinea pedis, demonstrating the potential therapeutic applications of nitrite-derived nitric oxide (Weller, Ormerod, Hobson, & Benjamin, 1998).
Impact on Methionine Synthase
This compound exhibits a strong specific inhibition of methionine synthase, an enzyme involved in amino acid metabolism. This effect is primarily due to the destruction of vitamin B12, which is crucial for the enzyme's function. Such findings are important in understanding the biochemical pathways that might be affected by exposure to this compound (Manteuffel-Cymborowska, Chmurzyńska, Kamińska, Sikora, & Grzelakowska-Sztabert, 1989).
Mechanism of Action
Target of Action
Butyl nitrite, like other alkyl nitrites, is a potent vasodilator . Its primary targets are the involuntary muscles, especially the blood vessel walls and the anal sphincter . It functions as a source of nitric oxide, which signals for relaxation of these muscles .
Mode of Action
The antianginal action of this compound is thought to be the result of a reduction in systemic and pulmonary arterial pressure (afterload) and decreased cardiac output due to peripheral vasodilation, rather than coronary artery dilation . As an antidote (to cyanide poisoning), this compound promotes the formation of methemoglobin, which combines with cyanide to form non-toxic cyanmethemoglobin .
Biochemical Pathways
This compound, as an alkyl nitrite, is part of the nitrogen cycle, which involves four reduction pathways and two oxidation pathways . The compound is activated via the fumarate addition pathway in anaerobic environments . This pathway is used by certain bacteria to degrade ethane, propane, and butane under anoxic conditions .
Pharmacokinetics
This compound vapors are absorbed rapidly through the pulmonary alveoli, manifesting therapeutic effects within one minute after inhalation . The compound is primarily eliminated by inhalation, either as an unchanged compound or as metabolites .
Result of Action
The primary effects of this compound include hypotension, headache, flushing of the face, tachycardia, dizziness, and relaxation of involuntary muscles . As an inhalant, it also has a psychoactive effect, which has led to its recreational use . The effects of this compound inhalation occur rapidly and are very intense for a period of minutes .
Action Environment
Environmental factors can influence the action of this compound. For instance, in anaerobic environments, nitrate serves as an additional electron sink for butane . The presence of sulfide results in significantly lower denitrification rates . Furthermore, the influence of nitrification inhibitors on gross N mineralization rate is dependent on the type of inhibitor .
Properties
IUPAC Name |
butyl nitrite | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C4H9NO2/c1-2-3-4-7-5-6/h2-4H2,1H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
JQJPBYFTQAANLE-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCCON=O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C4H9NO2 | |
Record name | BUTYL NITRITE | |
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URL | https://pubchem.ncbi.nlm.nih.gov | |
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DSSTOX Substance ID |
DTXSID8049418 | |
Record name | N-Butylnitrite | |
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Molecular Weight |
103.12 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Physical Description |
Butyl nitrite appears as a yellow oily liquid with a pleasant odor. A mixture of isomers (n-butyl, sec-butyl and tert-butyl). Slightly soluble in water. Slightly less dense than water. Vapors are much heavier than air. Toxic by ingestion, mildly toxic by inhalation. Used to make fuel for jet airplanes., Oily liquid; [Merck Index] | |
Record name | BUTYL NITRITE | |
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Record name | n-Butyl nitrite | |
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Vapor Pressure |
81.3 [mmHg] | |
Record name | n-Butyl nitrite | |
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CAS No. |
544-16-1 | |
Record name | BUTYL NITRITE | |
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Record name | Butyl nitrite | |
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Record name | n-Butyl nitrite | |
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Record name | Butyl nitrite | |
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Record name | Nitrous acid, butyl ester | |
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Record name | N-Butylnitrite | |
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Record name | Butyl nitrite | |
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Record name | BUTYL NITRITE | |
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Record name | Butyl nitrite | |
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Synthesis routes and methods
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Precursor scoring | Relevance Heuristic |
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Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
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